Cas no 1494669-12-3 (4H,5H-pyrazolo1,5-aquinazolin-5-one)

• Product Name: 4H,5H-pyrazolo1,5-aquinazolin-5-one
• CAS No: 1494669-12-3
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD24568860
• CID: 4602291
• PubChem ID: 136360342
• Update Time: 2025-05-24

4H,5H-pyrazolo1,5-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4H,5H-pyrazolo[1,5-a]quinazolin-5-one
• BS-44943
• SCHEMBL527381
• 1494669-12-3
• Z1509204240
• E84961
• pyrazolo[1,5-a]quinazolin-5-one
• EN300-222760
• SCHEMBL7740293
• pyrazolo[1,5-a]quinazolin-5(4h)-one
• 4h-pyrazolo[1,5-a]quinazolin-5-one
• DB-214314
• 1H-pyrazolo[1,5-a]quinazolin-5-one
• 4H,5H-pyrazolo1,5-aquinazolin-5-one

• MDL： MFCD24568860
• Inchi： 1S/C10H7N3O/c14-10-7-3-1-2-4-8(7)13-9(12-10)5-6-11-13/h1-6H,(H,12,14)
• InChI Key： VYZHOIIODMZXSK-UHFFFAOYSA-N
• SMILES： N12N=CC=C1NC(=O)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9Ų

Additional information on 4H,5H-pyrazolo1,5-aquinazolin-5-one

4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One: A Comprehensive Overview

4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One, also known by its CAS number 1494669-12-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule features a unique combination of pyrazolo and quinazolinone moieties, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The structural elucidation of 4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One reveals a complex arrangement of nitrogen atoms within its framework. This arrangement not only contributes to its stability but also enhances its potential for forming hydrogen bonds and participating in various chemical reactions. Recent studies have highlighted the compound's ability to act as a scaffold for the development of kinase inhibitors, which are crucial in the treatment of cancer and other diseases.

One of the most notable advancements in the study of CAS No. 1494669-12-3 involves its application in medicinal chemistry. Researchers have successfully synthesized derivatives of this compound that exhibit potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for exploring its therapeutic potential in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One has been optimized through green chemistry approaches, reducing the environmental impact of its production. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to achieve higher yields and better purity. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes.

In terms of spectroscopic analysis, recent studies have utilized advanced techniques like nuclear magnetic resonance (NMR) and X-ray crystallography to determine the precise structure and conformational preferences of CAS No. 1494669-12-3. These insights have been instrumental in understanding its interactions with biological targets and predicting its pharmacokinetic properties.

The application of computational chemistry tools has further enriched our understanding of this compound. Molecular docking studies have revealed potential binding sites on various enzymes and receptors, suggesting its role as a lead compound in drug discovery programs. Additionally, quantum mechanical calculations have provided valuable information about its electronic properties and reactivity under different conditions.

Looking ahead, the future of 4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One lies in its continued exploration as a versatile building block for drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. Furthermore, the integration of artificial intelligence in chemical research may unlock new possibilities for optimizing its therapeutic efficacy while minimizing adverse effects.

In conclusion, CAS No. 1494669-12-3, or 4H,5H-Pyrazolo[1,5-a]Quinazolin-5-One, stands as a testament to the ingenuity and persistence of modern chemical research. Its unique structure, coupled with cutting-edge advancements in synthesis and analysis, positions it as a promising candidate in the quest for innovative therapeutic solutions.